4-(Dimethylamino)-3-isopropylphenol

• CAS No.: 14200-18-1
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-(dimethylamino)-3-propan-2-ylphenol
• InChI: InChI=1S/C11H17NO/c1-8(2)10-7-9(13)5-6-11(10)12(3)4/h5-8,13H,1-4H3
• InChI Key: SIVWYFOWUGCQAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)O)N(C)C

Description

4-(Dimethylamino)-3-isopropylphenol is an aromatic compound featuring a phenolic core substituted with a dimethylamino group at the para position and an isopropyl group at the meta position. Its molecular structure combines electron-donating groups (dimethylamino) and a sterically bulky substituent (isopropyl), which influence its chemical reactivity, solubility, and applications. The compound is synthesized via methods such as the Pfitzinger reaction, which involves condensation reactions between ketones and isatins in alkaline conditions to form quinoline derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)-3-isopropylphenol can be achieved through several methods. One common approach involves the alkylation of 4-(Dimethylamino)phenol with isopropyl halides under basic conditions. The reaction typically proceeds as follows:

Starting Materials: 4-(Dimethylamino)phenol and isopropyl halide (e.g., isopropyl bromide).

Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate or sodium hydroxide in an organic solvent like acetone or ethanol.

Procedure: The mixture is heated under reflux for several hours, followed by cooling and extraction with an organic solvent. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 4-(Dimethylamino)-3-isopropylphenol may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can lead to large-scale production of the compound with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)-3-isopropylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) are employed under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic derivatives.

Reduction: Hydroquinones and related compounds.

Substitution: Halogenated or nitrated phenols, depending on the reagents used.

Scientific Research Applications

4-(Dimethylamino)-3-isopropylphenol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)-3-isopropylphenol involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the phenolic group can undergo redox reactions. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Structural Differences :

• Ethyl 4-(dimethylamino)benzoate replaces the phenolic hydroxyl and isopropyl groups of 4-(Dimethylamino)-3-isopropylphenol with an ester functional group.

Physical Properties :

• Ethyl 4-(dimethylamino)benzoate is more lipophilic due to the ester moiety, whereas the isopropyl group in 4-(Dimethylamino)-3-isopropylphenol introduces steric hindrance, possibly reducing crystallization tendencies.

Michler’s Ketone (4,4′-Bis(Dimethylamino)Benzophenone)

Structural Differences :

• Michler’s ketone features two dimethylamino groups on a benzophenone backbone, differing from the mono-substituted phenolic structure of 4-(Dimethylamino)-3-isopropylphenol.

Physical Properties :

• Michler’s ketone is insoluble in water, whereas 4-(Dimethylamino)-3-isopropylphenol’s hydroxyl group may confer moderate aqueous solubility.

2-(Dimethylamino)Ethyl Methacrylate

Structural Differences :

• This compound combines a methacrylate ester with a dimethylaminoethyl group, lacking the aromatic phenolic structure of 4-(Dimethylamino)-3-isopropylphenol.

Data Table: Comparative Analysis

Compound	Molecular Formula	Key Functional Groups	Water Solubility	Reactivity in Polymerization	Notable Applications
4-(Dimethylamino)-3-isopropylphenol	C₁₁H₁₇NO	Phenol, dimethylamino, isopropyl	Moderate*	Moderate (inferred)	Organic synthesis, resins
Ethyl 4-(dimethylamino)benzoate	C₁₁H₁₅NO₂	Ester, dimethylamino	Low	High	Dental resins, adhesives
Michler’s Ketone	C₁₇H₂₀N₂O	Benzophenone, dimethylamino	Insoluble	Low (photoactive)	Photoredox catalysis
2-(Dimethylamino)ethyl methacrylate	C₈H₁₅NO₂	Methacrylate, dimethylamino	Moderate	Moderate (DPI-enhanced)	Resins, coatings

*Inferred based on hydroxyl group presence.

Research Findings and Implications

• Reactivity Trends: Electron-donating groups (e.g., dimethylamino) enhance polymerization rates, but steric effects (e.g., isopropyl in 4-(Dimethylamino)-3-isopropylphenol) may slow reaction kinetics compared to linear analogs like ethyl 4-(dimethylamino)benzoate .
• Solubility: Aromatic dimethylamino compounds with polar substituents (e.g., hydroxyl) exhibit better aqueous solubility than fully nonpolar derivatives like Michler’s ketone .